(Z)-2,3-dimethyl-N-(3-tosyl-2H-chromen-2-ylidene)aniline

• IUPAC Name: N-(2,3-dimethylphenyl)-3-(4-methylphenyl)sulfonylchromen-2-imine
• InChI: InChI=1S/C24H21NO3S/c1-16-11-13-20(14-12-16)29(26,27)23-15-19-8-4-5-10-22(19)28-24(23)25-21-9-6-7-17(2)18(21)3/h4-15H,1-3H3
• InChI Key: XUOZOZYKVVFZAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=CC=CC=C3OC2=NC4=CC=CC(=C4C)C
• Molecular Formula: C24H21NO3S
• Molecular Weight: 403.5 g/mol

Description

(Z)-2,3-dimethyl-N-(3-tosyl-2H-chromen-2-ylidene)aniline, also known as DMTSA, is a compound that has been extensively studied for its potential use in various scientific research applications. DMTSA is a tosylate salt of a Schiff base, which is a type of organic compound that contains a nitrogen atom that is doubly bonded to a carbon atom. The compound has a molecular weight of 459.6 g/mol and a melting point of 157-159 °C.

Scientific Research Applications

Chemical Synthesis and Catalytic Applications

Research on related chemical structures such as chromene derivatives and aniline compounds has shown a broad range of applications, particularly in catalysis and polymer synthesis. For example, chromene units have been utilized to expand chemical territories by acting as synthetic handles, which can lead to the discovery of novel inhibitors for various cancer types due to their potential inhibitory effects on specific cellular channels (Seo et al., 2020). Additionally, aniline derivatives have been explored for their potential in electroluminescence, offering insights into the development of new materials for electronic applications (Doi et al., 2003).

Material Science and Engineering

In material science, the structural and electronic properties of aniline and chromene derivatives have been studied for their applications in the formation of stable amorphous glasses and as emitting materials in organic electroluminescent devices. These compounds exhibit intense fluorescence emission and reversible oxidation-reduction, making them suitable for multi-color light emission, including white light, and serving as host materials for emissive dopants in electronic devices (Doi et al., 2003).

Biological and Pharmaceutical Research

In biological research, compounds bearing the 2,2-dimethyl-2H-chromene motif, a structure related to (Z)-2,3-dimethyl-N-(3-tosyl-2H-chromen-2-ylidene)aniline, have been identified as potent inhibitors of anoctamin1 (ANO1), a protein amplified in various carcinomas. Such findings highlight the potential therapeutic applications of these compounds in treating cancers that overexpress ANO1, including prostate and esophageal cancers (Seo et al., 2020).

Optical Applications

The twisted-intramolecular-charge-transfer (TICT) properties of certain aniline derivatives demonstrate the potential for developing ratiometric fluorescent thermometers with mega-Stokes shifts and positive temperature coefficients, showcasing their utility in temperature-sensitive optical applications (Cao et al., 2014).